Cas no 2034330-16-8 (4-ethoxy-3-fluoro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide
• CAS No: 2034330-16-8
• MF: C₁₇H₂₂FNO₄S₂
• MW: 387.489285945892
• CID: 5348014
• Update Time: 2025-10-29

4-ethoxy-3-fluoro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)benzenesulfonamide
• 4-ethoxy-3-fluoro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide
• 4-ethoxy-3-fluoro-N-(5-hydroxy-3-thiophen-3-ylpentyl)benzenesulfonamide

• Inchi： 1S/C17H22FNO4S2/c1-2-23-17-4-3-15(11-16(17)18)25(21,22)19-8-5-13(6-9-20)14-7-10-24-12-14/h3-4,7,10-13,19-20H,2,5-6,8-9H2,1H3
• InChI Key： ZRFKWHGAWBXSCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCCC(C1=CSC=C1)CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 486
• XLogP3: 2.8
• Topological Polar Surface Area: 112

Additional information on 4-ethoxy-3-fluoro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide

4-Ethoxy-3-fluoro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide (CAS No. 2034330-16-8)

The compound 4-Ethoxy-3-fluoro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide, identified by the CAS registry number CAS No. 2034330-16-8, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a benzene ring substituted with an ethoxy group, a fluoro group, and a sulfonamide moiety. The sulfonamide group is further connected to a pentyl chain that contains a hydroxyl group and a thiophene ring. These structural elements contribute to the compound's distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes, often involving coupling reactions and selective functional group transformations. The integration of thiophene moieties into organic molecules has been a focal point of research due to their unique electronic properties, which can enhance the stability and bioavailability of the resulting compounds. In particular, the presence of the thiophene ring in this molecule may impart additional electronic delocalization, potentially influencing its pharmacokinetic profile.

From a pharmacological perspective, sulfonamides are well-known for their ability to act as inhibitors of various enzymes and receptors, making them valuable targets in drug discovery. The ethoxy and fluoro substituents on the benzene ring are likely to influence the compound's lipophilicity and metabolic stability, which are critical factors in determining its suitability as a drug candidate. Recent studies have explored the role of such substituents in modulating the bioavailability and efficacy of sulfonamide-based drugs, suggesting that this compound may have potential applications in treating conditions such as inflammation, infection, or metabolic disorders.

In addition to its pharmacological implications, the compound's structure also lends itself to applications in materials science. The thiophene moiety is known to exhibit semiconducting properties, which could be harnessed in the development of organic electronics or advanced materials. Researchers have been actively investigating the integration of such heterocyclic groups into polymer frameworks to enhance their electrical conductivity and mechanical stability.

Furthermore, the hydroxyl group present on the pentyl chain introduces hydrophilic character to the molecule, which could be advantageous in certain industrial processes or as part of self-assembling systems. The balance between hydrophilic and hydrophobic regions within this molecule may also influence its solubility properties, making it suitable for use in various solvents or formulations.

Recent computational studies have provided deeper insights into the molecular dynamics and interaction patterns of this compound. Advanced molecular modeling techniques have been employed to predict its binding affinities with target proteins or enzymes, which is crucial for understanding its potential therapeutic effects. These studies highlight the importance of considering both steric and electronic factors when designing molecules for specific biological applications.

In conclusion, 4-Ethoxy-3-fluoro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide represents a multifaceted chemical entity with promising applications across diverse scientific domains. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable compound for further exploration in both academic research and industrial development.